2-{[(1,3-Benzodioxol-5-ylmethyl)imino]methyl}-6-bromo-4-methoxybenzenol

• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethyliminomethyl)-6-bromo-4-methoxyphenol
• InChI: InChI=1S/C16H14BrNO4/c1-20-12-5-11(16(19)13(17)6-12)8-18-7-10-2-3-14-15(4-10)22-9-21-14/h2-6,8,19H,7,9H2,1H3
• InChI Key: OWGOSCPNXHIVLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Br)O)C=NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H14BrNO4
• Molecular Weight: 364.19 g/mol

Description

2-{[(1,3-Benzodioxol-5-ylmethyl)imino]methyl}-6-bromo-4-methoxybenzenol (6-Bromo-4-methoxybenzyl-2-iminomethylbenzodioxole) is an organic compound belonging to the benzodioxole family. It is a colorless solid and is soluble in common organic solvents. This compound has a wide range of applications in the field of organic synthesis and pharmaceuticals.

Scientific Research Applications

Molecular Structure Analysis

• Conjugation and Planarity : The structural analysis of similar compounds has shown the importance of the conjugation of the imino group with the aromatic system. This structural feature, along with intramolecular hydrogen bonds, supports the planarity of the molecule, which can be critical for its interactions and functionality (Yang et al., 2005).

Corrosion Inhibition

• Corrosion Inhibition Efficiency : Compounds with similar structures have been studied for their corrosion inhibition efficiency on carbon steel in hydrochloric acid solution, showing excellent inhibition even at low concentrations. These findings highlight the potential application of such compounds in protecting metals against corrosion (Tawfik, 2015).

Chirality Conversion for Amino Acids

• Chirality Conversion Reagent (CCR) : Research on similar compounds has explored their use as chirality conversion reagents for amino acids, demonstrating the potential to influence the selectivity of amino acids through asymmetric carbon control (Yoon et al., 2012).